Cas no 90349-17-0 (2-amino-1-methyl-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 2-amino-1-methyl-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 90349-17-0
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD09263781
• CID: 798281
• PubChem ID: 45078225
• Update Time: 2025-04-19

2-amino-1-methyl-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxylicacid, 2-amino-1-methyl-
• 2-amino-1-methylbenzimidazole-5-carboxylic acid
• 5-Benzimidazolecarboxylic Acid, 2-Amino-1-Methyl
• 5-Benzimidazolecarboxylicacid,2-amino-1-methyl-
• 1H-Benzimidazole-5-carboxylicacid,2-amino-1-methyl
• 2-amino-1-methyl-1H-benzoimidazole-5-carboxylic acid
• 2-amino-1-methyl-5-Benzimidazolecarboxylic acid
• 2-amino-1-methyl-1H-1,3-benzodiazole-5-carboxylic acid
• 90349-17-0
• AKOS006329556
• 2-Amino-1-methyl-1H-benzimidazole-5-carboxylic acid
• SCHEMBL22121309
• 2-amino-1-methyl-1H-benzo[d]imidazole-5-carboxylic acid
• EN300-2697580
• Z1198218964
• DTXSID80663475

• MDL： MFCD09263781
• Inchi： 1S/C9H9N3O2/c1-12-7-3-2-5(8(13)14)4-6(7)11-9(12)10/h2-4H,1H3,(H2,10,11)(H,13,14)
• InChI Key： GEOAVGNNHULOSU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N=C(N)N2C)=O

Computed Properties

• Exact Mass: 191.06900
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1A^2

Experimental Properties

• PSA: 81.14000
• LogP: 1.43490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles